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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial investigations into the metal

uptake capabilities of LEWATIT® MonoPlus TP 214, a macroporous chelating ion-exchange

resin. This document summarizes key performance data, details experimental protocols for

evaluating metal uptake, and visualizes the underlying processes and experimental workflows.

Introduction to LEWATIT® MonoPlus TP 214
LEWATIT® MonoPlus TP 214 is a specialized ion exchange resin characterized by its

macroporous structure based on a styrene-divinylbenzene copolymer. The key functional

components of this resin are its chelating thiourea groups, which exhibit a high selectivity for

mercury and precious metals.[1] Its monodisperse bead size contributes to its mechanical and

osmotic stability, leading to superior kinetics and high utilization of its capacity.[1]

The resin demonstrates a strong affinity for a range of divalent and multivalent cations. The

general selectivity series from neutral solutions, in decreasing order of affinity, is as follows:

Hg²⁺ > Ag⁺ > Au⁺/³⁺ > Pt²⁺/⁴⁺ > Cu²⁺ > Pb²⁺/⁴⁺ > Bi²⁺ > Sn²⁺ > Zn²⁺ > Cd²⁺ > Ni²⁺[1]

Quantitative Metal Uptake Data
The following tables summarize the available quantitative data on the metal uptake capacity of

LEWATIT® MonoPlus TP 214 under various experimental conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1166751?utm_src=pdf-interest
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Maximum Adsorption Capacities for Various Metals

Metal Ion
Maximum
Adsorption
Capacity

Experimental
Conditions

Source

Mercury (Hg²⁺) Up to 100 g/L of resin Not specified [1]

Mercury (Hg²⁺) 456 mg/g Not specified [2]

Gold (Au³⁺) 109.6 mg/g
pH = 6.1, T = 20°C,

Contact time = 60 min

Palladium (Pd²⁺) 20 mg/g
Optimized batch

process

Lanthanum (La³⁺) 38.46 mg/g
pH ≈ 5.1, Room

Temperature

Cadmium (Cd²⁺) 81.75 mg/g
Optimum batch

conditions

Platinum (Pt⁴⁺) 33.22 mg/g T = 25°C

Nickel (Ni²⁺)
171 mg/g (for Lewatit

MonoPlus SP 112)
pH = 6.0, T = 298 K [3][4]

Note: Data for Nickel (Ni²⁺) is for a different, though related, Lewatit resin (MonoPlus SP 112)

and is included for comparative purposes. The selectivity series indicates a lower affinity of TP

214 for Nickel.

Table 2: Influence of pH on Metal Uptake
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Metal Ion Optimal pH Range Observations Source

Lanthanum (La³⁺) ~5.1

Percentage removal

increases with

increasing pH up to

this point.

Palladium (Pd²⁺) 4.0

Better performance

observed at pH 4.0

compared to pH 7.5.

Cadmium (Cd²⁺) > 6.0

Extraction yield

increases with

increasing pH.

Nickel (Ni²⁺)
6.0 (for Lewatit

MonoPlus SP 112)

Maximum efficiency

for sorption observed

at this pH.

[3][4]

Table 3: Influence of Contact Time on Metal Uptake

Metal Ion Equilibrium Time Observations Source

Palladium (Pd²⁺)
40 minutes (at 60°C,

pH 4.0)

Reached almost

100% recovery.

Nickel (Ni²⁺)

~90 minutes (for

Lewatit MonoPlus SP

112)

80% of sorption

occurred within the

first 30 minutes.

[3][4]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of resin performance. The

following sections outline standardized protocols for batch and column experiments for

investigating the metal uptake of LEWATIT® MonoPlus TP 214.

Batch Adsorption Experiments
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Batch experiments are well-suited for initial screening and for determining equilibrium and

kinetic parameters.

Materials and Reagents:

LEWATIT® MonoPlus TP 214 resin

Stock solutions of the target metal ions (e.g., 1000 mg/L)

Deionized water

pH adjustment solutions (e.g., 0.1 M HCl, 0.1 M NaOH)

Erlenmeyer flasks or beakers

Shaker or magnetic stirrer

Filtration apparatus (e.g., filter paper, syringe filters)

Analytical instrument for metal concentration measurement (e.g., AAS, ICP-MS)

Procedure:

Resin Preparation:

If necessary, pre-condition the resin by washing with deionized water to remove any

impurities.[5]

The moisture content of the resin can be determined by drying a sample at 105°C until a

constant weight is achieved.[5] For subsequent experiments, a known mass of the wet

resin can be used, with calculations based on the dry weight.

Preparation of Working Solutions:

Prepare a series of working solutions of the desired metal concentrations by diluting the

stock solution with deionized water.

Batch Adsorption Test:
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Place a known amount of the pre-conditioned resin (e.g., 10 mL) into a series of

Erlenmeyer flasks.[6]

Add a specified volume of the metal working solution to each flask.

Adjust the initial pH of the solutions to the desired values using the pH adjustment

solutions.

Place the flasks on a shaker or stirrer and agitate at a constant speed for a predetermined

contact time (e.g., 0.5 - 2 hours for initial screening).[6] Avoid vigorous stirring that could

damage the resin beads.[6]

Sample Analysis:

After the specified contact time, separate the resin from the solution by filtration.[6]

Analyze the filtrate for the final metal concentration using a suitable analytical technique.

Data Calculation:

The amount of metal adsorbed per unit mass of resin at equilibrium, qₑ (mg/g), can be

calculated using the following equation: qₑ = (C₀ - Cₑ) * V / m Where:

C₀ = Initial metal concentration (mg/L)

Cₑ = Equilibrium metal concentration (mg/L)

V = Volume of the solution (L)

m = Mass of the dry resin (g)

To study the effect of different parameters:

pH: Vary the initial pH of the solutions while keeping other parameters constant.

Contact Time (Kinetics): Take samples at different time intervals until equilibrium is reached.

Initial Concentration (Isotherms): Use different initial metal concentrations while keeping

other parameters constant.
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Temperature: Conduct the experiments at different constant temperatures.

Column Experiments
Column studies are essential for evaluating the performance of the resin under dynamic flow

conditions, which is more representative of industrial applications.

Materials and Reagents:

LEWATIT® MonoPlus TP 214 resin

Glass column with appropriate fittings

Peristaltic pump

Stock solution of the target metal ion

Deionized water

Fraction collector (optional)

Analytical instrument for metal concentration measurement

Procedure:

Column Packing:

Pack a known amount of the pre-conditioned resin into the glass column to achieve a

desired bed height.[7]

Ensure uniform packing to avoid channeling. Add glass wool at the bottom and top of the

resin bed to improve flow distribution.[7]

Column Operation:

Pump the metal solution through the column at a constant flow rate.[7] The flow rate is

often expressed as space velocity (SV), which is the volume of liquid passed per volume

of resin per hour.
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Collect effluent samples at regular time intervals.

Sample Analysis:

Analyze the collected effluent samples for the metal concentration.

Breakthrough Curve:

Plot the normalized effluent concentration (C/C₀) against time or bed volumes to obtain the

breakthrough curve. The breakthrough point is typically defined as the point where the

effluent concentration reaches a certain percentage of the influent concentration (e.g., 5%

or 10%).

Regeneration (if applicable):

Once the resin is exhausted (saturated with the metal), it can be regenerated by passing a

suitable regenerant solution through the column to elute the adsorbed metal ions.[8]

However, for LEWATIT® MonoPlus TP 214, conventional regeneration is not

recommended; incineration is suggested for the recovery of precious metals or disposal of

mercury.[1]

Visualizations
The following diagrams illustrate the experimental workflows and the logical relationships of

factors influencing metal uptake.
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Batch Experiment Workflow Diagram
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Column Experiment Workflow Diagram
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Factors Affecting Metal Uptake

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1166751?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166751?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. LEWATIT® MonoPlus TP 214 [lanxess.com]

2. researchgate.net [researchgate.net]

3. Sorption of Ni(II) ions from aqueous solution by Lewatit cation-exchange resin - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. pnnl.gov [pnnl.gov]

6. diaion.com [diaion.com]

7. asianpubs.org [asianpubs.org]

8. purewaterent.net [purewaterent.net]

To cite this document: BenchChem. [Initial Investigations into LEWATIT TP-214 Metal
Uptake: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166751#initial-investigations-into-lewatit-tp-214-
metal-uptake]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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